Cas no 2320667-93-2 ((4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)(5-phenylisoxazol-3-yl)methanone)
(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)(5-phenylisoxazol-3-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine
- (4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)(5-phenylisoxazol-3-yl)methanone
- F6471-5585
- 2320667-93-2
- AKOS032692456
- (5-phenyl-1,2-oxazol-3-yl)-[4-(triazol-1-yl)piperidin-1-yl]methanone
-
- Inchi: 1S/C17H17N5O2/c23-17(15-12-16(24-19-15)13-4-2-1-3-5-13)21-9-6-14(7-10-21)22-11-8-18-20-22/h1-5,8,11-12,14H,6-7,9-10H2
- InChI Key: SEJWVABHBMJOCB-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(C2C=CC=CC=2)ON=1)N1CCC(CC1)N1C=CN=N1
Computed Properties
- Exact Mass: 323.13822480g/mol
- Monoisotopic Mass: 323.13822480g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 77Ų
(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)(5-phenylisoxazol-3-yl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6471-5585-2μmol |
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine |
2320667-93-2 | 90%+ | 2μl |
$57.0 | 2023-05-13 | |
| Life Chemicals | F6471-5585-5μmol |
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine |
2320667-93-2 | 90%+ | 5μl |
$63.0 | 2023-05-13 | |
| Life Chemicals | F6471-5585-10μmol |
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine |
2320667-93-2 | 90%+ | 10μl |
$69.0 | 2023-05-13 | |
| Life Chemicals | F6471-5585-20μmol |
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine |
2320667-93-2 | 90%+ | 20μl |
$79.0 | 2023-05-13 | |
| Life Chemicals | F6471-5585-1mg |
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine |
2320667-93-2 | 90%+ | 1mg |
$54.0 | 2023-05-13 | |
| Life Chemicals | F6471-5585-2mg |
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine |
2320667-93-2 | 90%+ | 2mg |
$59.0 | 2023-05-13 | |
| Life Chemicals | F6471-5585-3mg |
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine |
2320667-93-2 | 90%+ | 3mg |
$63.0 | 2023-05-13 | |
| Life Chemicals | F6471-5585-4mg |
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine |
2320667-93-2 | 90%+ | 4mg |
$66.0 | 2023-05-13 | |
| Life Chemicals | F6471-5585-5mg |
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine |
2320667-93-2 | 90%+ | 5mg |
$69.0 | 2023-05-13 | |
| Life Chemicals | F6471-5585-10mg |
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine |
2320667-93-2 | 90%+ | 10mg |
$79.0 | 2023-05-13 |
(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)(5-phenylisoxazol-3-yl)methanone Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on (4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)(5-phenylisoxazol-3-yl)methanone
Recent Advances in the Study of (4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)(5-phenylisoxazol-3-yl)methanone (CAS: 2320667-93-2)
The compound (4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)(5-phenylisoxazol-3-yl)methanone (CAS: 2320667-93-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the compound's role as a potent modulator of specific biological targets, particularly in the context of neurological disorders and inflammatory diseases. The presence of both the triazole and isoxazole moieties in its structure contributes to its ability to interact with various enzymes and receptors, making it a promising scaffold for drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding mechanisms and optimize its pharmacological properties.
One of the key findings from recent publications is the compound's efficacy in inhibiting certain kinases involved in inflammatory pathways. In vitro and in vivo studies have demonstrated its ability to reduce pro-inflammatory cytokine production, suggesting potential applications in treating conditions such as rheumatoid arthritis and neurodegenerative diseases. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been investigated to assess its suitability for further clinical development.
Another area of interest is the compound's potential as a therapeutic agent for cancer. Preliminary data indicate that it may exhibit selective cytotoxicity against certain cancer cell lines, possibly through the modulation of cell cycle regulators or induction of apoptosis. However, further studies are required to fully understand its mechanisms of action and to evaluate its safety and efficacy in more complex biological systems.
In summary, (4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)(5-phenylisoxazol-3-yl)methanone represents a promising candidate for drug development, with potential applications in inflammation and oncology. Ongoing research efforts are focused on optimizing its chemical structure, improving its therapeutic index, and exploring its interactions with other biological targets. The compound's versatility and unique pharmacophore make it a valuable subject for future investigations in the field of medicinal chemistry.
2320667-93-2 ((4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)(5-phenylisoxazol-3-yl)methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)